4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene
Overview
Description
4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene, also known as 4-iodo-1-propyl-2-(trifluoromethyl)benzene, is a synthetic organic compound with a unique structure that has been studied for its potential applications in various scientific fields. It is a colorless, volatile, water-soluble liquid with a sweet, musty odor. Its chemical formula is C8H9F3I and its molecular weight is 234.05 g/mol.
Mechanism of Action
The mechanism of action of 4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene is not yet fully understood. However, it is believed to act as a Lewis acid, forming a complex with the substrate molecule and facilitating its reaction with the reagent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene are not yet fully understood. However, it has been shown to have an inhibitory effect on certain enzymes in the body, including cytochrome P450 and other enzymes involved in drug metabolism.
Advantages and Limitations for Lab Experiments
4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene has several advantages for use in laboratory experiments. It is non-toxic, has a low boiling point, and is easily soluble in water. However, it is also volatile and has a short shelf life, which can limit its use in some experiments.
Future Directions
There are many potential future directions for the study of 4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene. These include further research into its biochemical and physiological effects, as well as its potential applications in organic synthesis and pharmaceutical development. Additionally, further research into its mechanism of action could lead to a better understanding of its effects on enzymes and other biological processes.
Synthesis Methods
4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene is synthesized through a two-step process. First, a reaction between 1-bromopropane and potassium iodide yields 4-iodopropane. Then, 4-iodopropane is reacted with trifluoromethylbenzene in the presence of a base catalyst to yield 4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene.
Scientific Research Applications
4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene has been studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It has also been used in the synthesis of polymers materials and in the development of pharmaceuticals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene involves the introduction of an iodine atom at the 4-position of a benzene ring, followed by the addition of a trifluoromethyl group at the 2-position and a propan-2-yl group at the 1-position.", "Starting Materials": [ "4-bromoacetophenone", "propan-2-ol", "iodine", "potassium carbonate", "copper(I) iodide", "diethyl ether", "trifluoromethyl iodide", "sodium hydride", "dimethylformamide" ], "Reaction": [ "Step 1: Synthesis of 4-iodoacetophenone by iodination of 4-bromoacetophenone using iodine and potassium carbonate in diethyl ether.", "Step 2: Synthesis of 4-iodo-1-(propan-2-yl)acetophenone by reaction of 4-iodoacetophenone with propan-2-ol and copper(I) iodide in diethyl ether.", "Step 3: Synthesis of 4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)acetophenone by reaction of 4-iodo-1-(propan-2-yl)acetophenone with trifluoromethyl iodide and sodium hydride in dimethylformamide.", "Step 4: Synthesis of 4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene by reduction of 4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)acetophenone using sodium borohydride in ethanol." ] } | |
CAS RN |
1369955-66-7 |
Product Name |
4-iodo-1-(propan-2-yl)-2-(trifluoromethyl)benzene |
Molecular Formula |
C10H10F3I |
Molecular Weight |
314.1 |
Purity |
95 |
Origin of Product |
United States |
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